Cas no 111538-46-6 ([3-(morpholin-4-yl)propyl]thiourea)
[3-(morpholin-4-yl)propyl]thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-[3-(4-morpholinyl)propyl]-
- 1-(3-Morpholinopropyl)-2-thiourea
- N-[3-(4-morpholinyl)propyl]Thiourea
- 1-[3-(Morpholin-4-yl)propyl]thiourea
- N-(3-morpholin-4-ylpropyl)thiourea
- [3-(morpholin-4-yl)propyl]thiourea
- FT-0709040
- CS-0244235
- SCHEMBL1640547
- AKOS000117919
- 79489-34-2
- A802375
- Z235344939
- 1-(3-morpholin-4-ylpropyl)thiourea
- EN300-27385
- N-(3-morpholinopropyl)thiourea
- Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI)
- N-[3-(Morpholin-4-yl)propyl]carbamimidothioic acid
- DTXSID00912215
- D85865
- 111538-46-6
- ZAANQRSELTXKBG-UHFFFAOYSA-N
- (3-morpholin-4-yl-propyl)-thiourea
- WS-02984
- 3-(4-morpholinyl)propylthiourea
- 1-(3-Morpholinopropyl)thiourea
- 3-morpholin-4-ylpropylthiourea
- FT-0682109
- MFCD00041378
- DB-018529
- DA-47828
-
- MDL: MFCD00041378
- Inchi: 1S/C8H17N3OS/c9-8(13)10-2-1-3-11-4-6-12-7-5-11/h1-7H2,(H3,9,10,13)
- InChI Key: ZAANQRSELTXKBG-UHFFFAOYSA-N
- SMILES: S=C(N)NCCCN1CCOCC1
Computed Properties
- Exact Mass: 203.10941
- Monoisotopic Mass: 203.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.151
- Melting Point: 129 °C
- Boiling Point: 339.5°C at 760 mmHg
- Flash Point: 159.1°C
- Refractive Index: 1.554
- PSA: 50.52
[3-(morpholin-4-yl)propyl]thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018889-1g |
1-(3-Morpholinopropyl)-2-thiourea |
111538-46-6 | 95% | 1g |
£19.00 | 2022-03-01 | |
| Fluorochem | 018889-5g |
1-(3-Morpholinopropyl)-2-thiourea |
111538-46-6 | 95% | 5g |
£57.00 | 2022-03-01 | |
| Fluorochem | 018889-25g |
1-(3-Morpholinopropyl)-2-thiourea |
111538-46-6 | 95% | 25g |
£169.00 | 2022-03-01 | |
| Alichem | A449036690-100g |
1-(3-Morpholinopropyl)thiourea |
111538-46-6 | 95% | 100g |
$486.85 | 2023-09-04 | |
| TRC | M725260-10mg |
1-(3-Morpholinopropyl)-2-thiourea |
111538-46-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M725260-50mg |
1-(3-Morpholinopropyl)-2-thiourea |
111538-46-6 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M725260-100mg |
1-(3-Morpholinopropyl)-2-thiourea |
111538-46-6 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM485958-25g |
1-(3-Morpholinopropyl)thiourea |
111538-46-6 | 98% | 25g |
$309 | 2023-02-03 | |
| eNovation Chemicals LLC | D624838-5G |
[3-(morpholin-4-yl)propyl]thiourea |
111538-46-6 | 95% | 5g |
$105 | 2024-07-21 | |
| eNovation Chemicals LLC | D624838-10G |
[3-(morpholin-4-yl)propyl]thiourea |
111538-46-6 | 95% | 10g |
$195 | 2024-07-21 |
[3-(morpholin-4-yl)propyl]thiourea Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on [3-(morpholin-4-yl)propyl]thiourea
Comprehensive Overview of [3-(morpholin-4-yl)propyl]thiourea (CAS No. 111538-46-6)
[3-(morpholin-4-yl)propyl]thiourea (CAS No. 111538-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a morpholine ring linked to a thiourea moiety via a propyl chain, making it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.
In recent years, the demand for morpholine derivatives like [3-(morpholin-4-yl)propyl]thiourea has surged, driven by their role in designing small-molecule drugs. A 2023 study highlighted its relevance in cancer research, where its ability to interfere with cellular signaling pathways was explored. This aligns with frequent search queries such as "morpholine compounds in oncology" or "thiourea derivatives for drug development", reflecting broader interest in precision medicine.
The synthesis of CAS No. 111538-46-6 typically involves the reaction of 3-morpholinopropylamine with thiourea under controlled conditions. Its molecular weight (215.31 g/mol) and solubility profile (soluble in polar solvents like DMSO) make it suitable for high-throughput screening assays. Notably, its logP value (~0.8) suggests moderate lipophilicity, a critical factor in optimizing bioavailability—a hot topic in pharmaceutical forums.
From an industrial perspective, [3-(morpholin-4-yl)propyl]thiourea is often discussed alongside scalable synthesis methods and green chemistry principles. Searches for "sustainable synthesis of morpholine thiourea" have risen by 40% since 2022, indicating growing environmental consciousness. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE (e.g., gloves, lab coats) is recommended during manipulation.
Analytical characterization of this compound relies on techniques like HPLC, NMR, and mass spectrometry. A 2024 patent application revealed its utility in polymer stabilization, expanding its relevance beyond life sciences. Such interdisciplinary applications resonate with search trends like "multi-functional thiourea compounds" or "morpholine in materials science", demonstrating its cross-sector appeal.
Future research directions may explore its structure-activity relationships (SAR) or derivatives with enhanced target selectivity. As AI-driven drug design gains traction (e.g., AlphaFold applications), computational studies of CAS 111538-46-6 could unlock novel therapeutic avenues—a subject frequently queried as "computational modeling of morpholine thiourea". Its compatibility with click chemistry platforms further positions it as a valuable tool for bioconjugation strategies.
In summary, [3-(morpholin-4-yl)propyl]thiourea represents a compelling case study in modern chemical innovation. Its dual utility in pharmacology and material engineering, coupled with environmentally conscious synthesis potential, ensures its continued relevance. For researchers, staying updated on its patent landscape and application patents (a trending search term) will be crucial to leveraging its full potential.
111538-46-6 ([3-(morpholin-4-yl)propyl]thiourea) Related Products
- 32813-48-2(3-amino-1-[3-(morpholin-4-yl)propyl]thiourea)
- 93368-81-1(4-Morpholinecarboximidothioicacid, N-methyl-, imino[(4-methoxyphenyl)amino]methyl ester, hydrochloride (1:2))
- 82822-19-3(2(1H)-Pyrimidinethione, tetrahydro-1-(4-morpholinylmethyl)-)
- 122641-10-5(1-(2-Morpholinoethyl)-2-thiourea)
- 14294-10-1(morpholine-4-carbothioamide)
- 1013-93-0(Morpholine, 4,4'-carbonothioylbis-)
- 6941-97-5(Thiourea,N,N'-bis[3-(4-morpholinyl)propyl]-)
- 79489-34-2(Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI))
- 59983-54-9(N-ethylmorpholine-4-carbothioamide)
- 64038-89-7(Carbamimidothioic acid,2-(4-morpholinyl)ethyl ester, dihydrochloride (9CI))